Cas no 1037165-14-2 (1-Nonyl-1,4-diazepane)

• Product Name: 1-Nonyl-1,4-diazepane
• CAS No: 1037165-14-2
• MF: C₁₄H₃₀N₂
• MW: 226.401403903961
• MDL: MFCD11197811
• CID: 4677710
• Update Time: 2025-06-22

1-Nonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-nonyl-1,4-diazepane
• 1-Nonyl-1,4-diazepane

• MDL： MFCD11197811
• Inchi： 1S/C14H30N2/c1-2-3-4-5-6-7-8-12-16-13-9-10-15-11-14-16/h15H,2-14H2,1H3
• InChI Key： ANCIRXRHWXDYNK-UHFFFAOYSA-N
• SMILES： N1(CCNCCC1)CCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 148
• Topological Polar Surface Area: 15.3

Additional information on 1-Nonyl-1,4-diazepane

Introduction to Compound CAS No. 1037165-14-2: 1-Nonyl-1,4-Diazepane

The compound CAS No. 1037165-14-2, commonly referred to as 1-Nonyl-1,4-Diazepane, is a specialized chemical entity that has garnered attention in various scientific and industrial applications. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The nonyl group attached to the diazepane ring introduces unique properties that make this compound particularly interesting for research and development.

Recent studies have highlighted the potential of 1-Nonyl-1,4-Diazepane in the field of materials science, particularly in the development of advanced polymers and composites. Researchers have explored its ability to act as a versatile building block for constructing high-performance materials with tailored mechanical and thermal properties. The diazepane ring structure provides a rigid framework that can enhance the stability and durability of materials, making it a promising candidate for applications in aerospace and automotive industries.

In addition to its structural advantages, 1-Nonyl-1,4-Diazepane has shown potential in pharmaceutical research. The compound's unique chemical properties allow it to serve as a scaffold for drug delivery systems. Scientists have investigated its ability to encapsulate and release bioactive molecules in a controlled manner, which could revolutionize the way medications are administered. This application is particularly significant given the growing demand for targeted drug delivery systems that minimize side effects and improve therapeutic outcomes.

The synthesis of 1-Nonyl-1,4-Diazepane involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Recent advancements in catalysis have enabled more efficient and scalable production of this compound, reducing costs and increasing accessibility for researchers and industries alike. The ability to synthesize this compound in large quantities has paved the way for its exploration in diverse fields such as electronics, where its dielectric properties are being studied for use in high-frequency applications.

From an environmental standpoint, the ecological impact of 1-Nonyl-1,4-Diazepane has been a subject of interest. Researchers have conducted toxicity studies to assess its potential effects on aquatic life and terrestrial ecosystems. Preliminary findings suggest that the compound exhibits low toxicity under standard conditions, which is encouraging for its safe use in industrial settings. However, further studies are required to fully understand its long-term environmental implications.

Looking ahead, the versatility of CAS No. 1037165-14-2 positions it as a key player in the development of next-generation materials and pharmaceuticals. Its unique combination of structural rigidity and functional versatility makes it an attractive candidate for researchers seeking innovative solutions across multiple disciplines. As ongoing studies continue to uncover new applications and properties of this compound, its role in advancing science and technology is expected to grow significantly.